Cas no 1806894-68-7 (2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid
• CAS No: 1806894-68-7
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4867143
• Update Time: 2025-10-17

2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid

• Inchi： 1S/C8H5ClF2INO2/c9-7-5(8(10)11)6(12)3(2-13-7)1-4(14)15/h2,8H,1H2,(H,14,15)
• InChI Key： YZBJCHIVJLQRRZ-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(N=CC=1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid

2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1806894-68-7, known as 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with an acetic acid moiety. The combination of these functional groups endows the molecule with intriguing chemical and biological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid in various therapeutic applications. For instance, its ability to modulate key biological pathways has been explored in the context of anticancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, potentially due to its interaction with specific molecular targets such as kinases or receptors involved in cell proliferation and apoptosis. These findings underscore its potential as a lead compound for developing novel antitumor agents.

In addition to its anticancer properties, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid has also been investigated for its role in anti-inflammatory and antiviral activities. Preclinical studies suggest that the compound may inhibit pro-inflammatory cytokines and viral replication mechanisms, making it a promising candidate for treating inflammatory diseases and viral infections. The presence of halogen substituents (chlorine and iodine) in the molecule is believed to contribute significantly to its bioactivity by enhancing binding affinity to target proteins.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyridine ring system, followed by substitution reactions to introduce the halogen atoms and the acetic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity of the final product.

From an analytical standpoint, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid has been thoroughly characterized using modern spectroscopic methods. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational properties. These analyses are crucial for understanding how the molecule interacts with biological systems at the molecular level.

Moreover, computational studies using molecular modeling tools have shed light on the pharmacokinetic profile of 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid. Predictive models suggest that the compound may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an orally administered drug. However, further in vivo studies are required to validate these predictions and assess its toxicity profile.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-iodopyridine-5-acetic acid represents a compelling example of how structural diversity can be leveraged to design bioactive molecules with therapeutic potential. Its unique chemical features, combined with cutting-edge research methodologies, position it as a valuable asset in the ongoing quest for innovative pharmaceutical agents.